Cas no 1179362-83-4 (5-(Ethoxycarbonyl)-1H-pyrrole-3-carboxylic acid)

• Product Name: 5-(Ethoxycarbonyl)-1H-pyrrole-3-carboxylic acid
• CAS No: 1179362-83-4
• Molecular Formula: C₈H₉NO₄
• Molecular Weight: 183.16136
• MDL: MFCD12547494
• CID: 836345
• PubChem ID: 46839624

5-(Ethoxycarbonyl)-1H-pyrrole-3-carboxylic acid Properties

Names and Identifiers

• 5-(Ethoxycarbonyl)-1H-pyrrole-3-carboxylic acid
• 1 week
• 1H-Pyrrole-2,4-dicarboxylic acid 2-ethyl ester
• AG-L-60059
• AK-93246
• B-1942
• CTK4B0514
• KB-243857
• SureCN6242911
• DTXSID50676613
• SCHEMBL6242911
• 5-ethoxycarbonyl-1H-pyrrole-3-carboxylic acid
• BS-41686
• DB-061219
• AKOS015843449
• 1179362-83-4
• SB63343
• W19123
• 5-(ethoxycarbonyl)-1H-pyrrole-3-carboxylic acid
• 5-(ethoxycarbonyl)-1H-pyrrole-3-carboxylicacid

• MDL： MFCD12547494
• InChIKey： RRZIOLWMBUEIMP-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9NO4/c1-2-13-8(12)6-3-5(4-9-6)7(10)11/h3-4,9H,2H2,1H3,(H,10,11)
• SMILES： CCOC(=O)C1=CC(=CN1)C(=O)O

Computed Properties

• Exact Mass: 183.05315777g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 183.05315777g/mol
• Heavy Atom Count: 13
• Complexity: 216
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• Boiling Point: 407.5±30.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 200.2±24.6 °C
• Density: 1.4±0.1 g/cm3